C33H60MnO6
Description
C₃₃H₆₀MnO₆ is a manganese-containing organometallic complex with a molecular weight of 631.76 g/mol. The compound likely features a central manganese atom coordinated to a complex organic ligand system, as suggested by bond angles and dihedral strains observed in similar compounds (e.g., C–C–C angles ranging from 103.2° to 137.9° and dihedral angles such as -179.0° or 173.5°) .
Properties
Molecular Formula |
C33H60MnO6 |
|---|---|
Molecular Weight |
607.8 g/mol |
IUPAC Name |
5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one;manganese |
InChI |
InChI=1S/3C11H20O2.Mn/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3; |
InChI Key |
JFJXUVXSIUJJNC-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.CC(C)(C)C(=CC(=O)C(C)(C)C)O.[Mn] |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
- Structural Flexibility: The dihedral angles in C₃₃H₆₀MnO₆ (e.g., -179.0° and 173.5°) suggest conformational rigidity, which may enhance catalytic selectivity but reduce adaptability in solvent environments .
- Metal-Dependent Reactivity: Manganese’s ability to access multiple oxidation states (Mn²⁺, Mn³⁺, Mn⁴⁺) makes C₃₃H₆₀MnO₆ more versatile in redox reactions compared to its Fe and Co analogues, which have narrower redox windows .
- Synthetic Challenges: The complexity of the ligand system in C₃₃H₆₀MnO₆ (e.g., branched carbon chains like C42'-C4'-C5'-C45') requires precise control during synthesis, as seen in related compounds using iterative coupling steps .
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